Cas no 2034350-76-8 (3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one)

• Product Name: 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one
• CAS No: 2034350-76-8
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 6322360
• PubChem ID: 121181596
• Update Time: 2025-10-29

3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one
• 2034350-76-8
• 3-[2-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]-2-oxoethyl]-1,3-oxazolidin-2-one
• 3-{2-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1,3-oxazolidin-2-one
• AKOS026702747
• 3-(2-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-oxoethyl)oxazolidin-2-one
• F6524-4315

• Inchi： 1S/C17H18N4O4/c22-15(10-20-6-7-24-17(20)23)21-8-13(12-4-2-1-3-5-12)14(9-21)16-18-11-25-19-16/h1-5,11,13-14H,6-10H2
• InChI Key： SUXQAOIMIMCKQL-UHFFFAOYSA-N
• SMILES： O=C(CN1C(=O)OCC1)N1CC(C2=NOC=N2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one

Comprehensive Analysis of 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one (CAS No. 2034350-76-8)

The compound 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one (CAS No. 2034350-76-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and oxazolidin-2-one moieties, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective therapeutics and sustainable agrochemicals. The 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one structure aligns with this trend, as it combines multiple pharmacophores known for their bioactivity. This compound's CAS No. 2034350-76-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential application in addressing antibiotic resistance, a global health crisis. The oxazolidin-2-one core is reminiscent of linezolid, a well-known antibiotic, suggesting that derivatives of this molecule could exhibit similar antimicrobial properties. Researchers are actively exploring its structure-activity relationship (SAR) to optimize its efficacy against resistant bacterial strains.

From a synthetic chemistry perspective, the incorporation of the 1,2,4-oxadiazole ring into the pyrrolidine framework presents both challenges and opportunities. The oxadiazole moiety is known for its metabolic stability and ability to participate in hydrogen bonding, which can enhance a compound's pharmacokinetic profile. This makes 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one a valuable subject for drug design studies.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The oxazolidinone derivatives have shown promise in modulating neurotransmitter systems, and the presence of the phenylpyrrolidine subunit could further enhance its blood-brain barrier (BBB) permeability. This has led to speculation about its utility in treating conditions like depression or neurodegenerative diseases.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for this compound. The growing emphasis on environmentally friendly processes has spurred interest in catalytic methods for constructing its heterocyclic framework. This aligns with broader industry trends toward reducing waste and energy consumption in chemical manufacturing.

The 2034350-76-8 compound also presents interesting possibilities in material science. Its rigid, aromatic-rich structure could contribute to the development of novel organic electronic materials or liquid crystals. The oxadiazole unit, in particular, is known for its electron-transport properties, making it relevant for optoelectronic applications.

As the pharmaceutical industry increasingly focuses on targeted therapies, the 3-{2-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl-2-oxoethyl}-1,3-oxazolidin-2-one scaffold offers opportunities for precision medicine development. Its modular structure allows for systematic modifications to enhance selectivity for specific biological targets while minimizing off-target effects.

In conclusion, CAS No. 2034350-76-8 represents a fascinating case study in modern medicinal chemistry. Its combination of 1,2,4-oxadiazole and oxazolidin-2-one pharmacophores, along with its phenylpyrrolidine backbone, creates a versatile platform for diverse applications. As research continues to uncover its potential, this compound is likely to remain at the forefront of drug discovery and material innovation for years to come.